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Compound of Interest

Compound Name: ICG-amine

Cat. No.: B14753710

Get Quote

An in-depth exploration of the chemical properties, experimental applications, and strategic

workflows of the near-infrared fluorescent probe, ICG-amine.

Indocyanine green (ICG) functionalized with a primary amine group (ICG-amine) has emerged

as a valuable tool in biomedical research and drug development. Its ability to be conjugated to

various biomolecules, coupled with its excellent near-infrared (NIR) fluorescence properties,

makes it a powerful probe for a range of applications, from in vitro cell tracking to in vivo

imaging. This technical guide provides a detailed overview of the core characteristics of ICG-
amine, comprehensive experimental protocols for its use, and visual workflows to aid in

experimental design.

Core Properties and Chemical Structure
ICG-amine is a derivative of indocyanine green, a tricarbocyanine dye that has been approved

for clinical use. The introduction of a primary amine group allows for covalent conjugation to

molecules containing carboxylic acids, activated esters (such as NHS esters), or other amine-

reactive functional groups. This reactivity is the foundation of its utility in creating targeted

fluorescent probes.
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The fundamental chemical and physical properties of ICG-amine are summarized in the table

below, providing a quick reference for experimental planning.

Property Value

Molecular Formula C₅₁H₆₄N₄O₄S

Molecular Weight 829.14 g/mol

CAS Number 1686147-55-6

Appearance Dark green solid

Solubility Soluble in DMSO

Excitation Wavelength ~789 nm

Emission Wavelength ~814 nm

Storage Conditions
Store at -20°C, protected from light and

moisture

Experimental Protocols
The following sections provide detailed methodologies for common applications of ICG-amine,

including protein conjugation, cell labeling for in vitro and in vivo tracking.

Protocol 1: Conjugation of ICG-Amine to a Protein (e.g.,
Antibody)
This protocol describes a general procedure for labeling a protein with ICG-amine. The optimal

dye-to-protein ratio may need to be determined empirically for each specific application.

Materials:

ICG-amine

Target protein (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

Purification column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS)

Procedure:

Prepare Protein Solution:

Dissolve the protein in the reaction buffer to a concentration of 2-10 mg/mL.

Ensure the pH of the protein solution is between 8.0 and 9.0 for optimal conjugation.

Prepare ICG-Amine Stock Solution:

Just before use, dissolve ICG-amine in anhydrous DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Slowly add the ICG-amine stock solution to the protein solution while gently vortexing. A

common starting molar ratio is 10:1 (dye:protein).

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light, with

continuous stirring.

Purification of the Conjugate:

Remove unconjugated ICG-amine by passing the reaction mixture through a size-

exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

Collect the fractions containing the fluorescently labeled protein.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and ~789 nm (for ICG-amine).
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Protocol 2: Labeling Cells with ICG-Amine for In Vitro
Tracking
This protocol outlines the steps for labeling live cells with ICG-amine for fluorescence

microscopy studies.

Materials:

ICG-amine stock solution (as prepared in Protocol 1)

Cultured cells

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Fluorescence microscope with appropriate NIR filters

Procedure:

Cell Preparation:

Plate cells in a suitable culture vessel (e.g., glass-bottom dish) and allow them to adhere

overnight.

Labeling Solution Preparation:

Dilute the ICG-amine stock solution in serum-free culture medium to a final concentration

of 1-10 µg/mL. The optimal concentration should be determined experimentally to

minimize cytotoxicity.

Cell Labeling:

Remove the culture medium from the cells and wash once with PBS.

Add the ICG-amine labeling solution to the cells and incubate for 15-30 minutes at 37°C in

a CO₂ incubator.
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Washing:

Remove the labeling solution and wash the cells three times with PBS to remove any

unbound dye.

Imaging:

Add fresh complete culture medium to the cells.

Visualize the labeled cells using a fluorescence microscope equipped with NIR excitation

and emission filters.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams, generated using the DOT

language, illustrate the key workflows.

Preparation

Reaction Purification & Analysis
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Workflow for Protein Conjugation with ICG-Amine.

Cell Preparation Labeling Post-Labeling

Plate and Culture Cells Prepare ICG-Amine Labeling Solution
(1-10 µg/mL in serum-free medium)

Incubate Cells with ICG-Amine
(15-30 min, 37°C) Wash Cells with PBS (3x) Image Cells

(Fluorescence Microscopy)
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Workflow for In Vitro Cell Labeling and Imaging.
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Workflow for In Vivo Imaging using ICG-Amine Conjugates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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